Cas no 53014-37-2 (Benzenamine,tetranitro-)
Benzenamine,tetranitro- structure
Product Name:Benzenamine,tetranitro-
CAS No:53014-37-2
MF:C6H3N5O8
MW:273.116720438004
CID:374050
PubChem ID:40601
Update Time:2025-04-19
Benzenamine,tetranitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,tetranitro-
- 2,3,5,6-tetranitroaniline
- Tetranitroaniline [UN0207] [Explosive 1.1D]
- UN0207
- 53014-37-2
- EINECS 258-295-9
- DTXSID70967510
- 2,3,4,6-Tetranitroanilin
- Benzenamine, tetranitro-
- SCHEMBL3366894
- Tetranitroaniline [UN0207] [Explosive 1.1D]
-
- Inchi: 1S/C6H3N5O8/c7-4-5(10(16)17)2(8(12)13)1-3(9(14)15)6(4)11(18)19/h1H,7H2
- InChI Key: NXEMFHROMKRKEG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(=CC(=C(C=1N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 272.99819
- Monoisotopic Mass: 272.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 209A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
Experimental Properties
- Density: 1.963
- Boiling Point: 569.5°Cat760mmHg
- Flash Point: 298.2°C
- Refractive Index: 1.75
- PSA: 175.8
Benzenamine,tetranitro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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